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molecular formula C11H13NO2 B8603963 Ethyl 3-amino-3-phenylprop-2-enoate

Ethyl 3-amino-3-phenylprop-2-enoate

Cat. No. B8603963
M. Wt: 191.23 g/mol
InChI Key: CGULTTSJZGXDBD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07893296B2

Procedure details

To a solution of 200.00 g (1.041 mol) of ethyl benzoylacetate in 2,000 ml of methanol, 328.10 g (5.203 mol) of ammonium formate was added, and the resulting mixture was heated under reflux for 14 hours. After completion of the reaction, the reaction mixture was cooled to room temperature, and the solvent was evaporated off under reduced pressure. To the residue, 500 ml of ethyl acetate and 400 ml of water were added, and the mixture was stirred at room temperature for 30 minutes. Then, the organic layer was separated, and the aqueous layer was extracted with 500 ml of ethyl acetate. The organic layers were combined, washed twice with each 400 ml of water and once with 400 ml of a brine successively and dried with sodium sulfate. The solvent was removed under reduced pressure, and the residue was then distilled to give the objective ethyl 3-amino-3-phenylacrylate (190.20 g, a colorless oil). The yield was 95.1%.
Name
ethyl benzoylacetate
Quantity
200 g
Type
reactant
Reaction Step One
Name
ammonium formate
Quantity
328.1 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethyl 3-amino-3-phenylacrylate
Yield
95.1%

Identifiers

REACTION_CXSMILES
[C:1]([CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])(=O)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.C([O-])=O.[NH4+:18]>CO>[NH2:18][C:1]([C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1)=[CH:9][C:10]([O:12][CH2:13][CH3:14])=[O:11] |f:1.2|

Inputs

Step One
Name
ethyl benzoylacetate
Quantity
200 g
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)CC(=O)OCC
Name
ammonium formate
Quantity
328.1 g
Type
reactant
Smiles
C(=O)[O-].[NH4+]
Name
methanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
the resulting mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 14 hours
Duration
14 h
CUSTOM
Type
CUSTOM
Details
After completion of the reaction
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated off under reduced pressure
ADDITION
Type
ADDITION
Details
To the residue, 500 ml of ethyl acetate and 400 ml of water were added
CUSTOM
Type
CUSTOM
Details
Then, the organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was extracted with 500 ml of ethyl acetate
WASH
Type
WASH
Details
washed twice with each 400 ml of water and once with 400 ml of a brine successively
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with sodium sulfate
CUSTOM
Type
CUSTOM
Details
The solvent was removed under reduced pressure
DISTILLATION
Type
DISTILLATION
Details
the residue was then distilled

Outcomes

Product
Details
Reaction Time
 30 min
Name
ethyl 3-amino-3-phenylacrylate
Type
product
Smiles
NC(=CC(=O)OCC)C1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 95.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.